Cas no 1521472-74-1 ([(6-methoxypyridin-2-yl)methyl][(3-methyloxetan-3-yl)methyl]amine)

• Product Name: [(6-methoxypyridin-2-yl)methyl][(3-methyloxetan-3-yl)methyl]amine
• CAS No: 1521472-74-1
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• MDL: MFCD23840885
• CID: 4603811
• PubChem ID: 80130645
• Update Time: 2025-11-02

[(6-methoxypyridin-2-yl)methyl][(3-methyloxetan-3-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• [(6-methoxypyridin-2-yl)methyl][(3-methyloxetan-3-yl)methyl]amine

• MDL： MFCD23840885
• Inchi： 1S/C12H18N2O2/c1-12(8-16-9-12)7-13-6-10-4-3-5-11(14-10)15-2/h3-5,13H,6-9H2,1-2H3
• InChI Key： NBINZIQBRJSRCS-UHFFFAOYSA-N
• SMILES： C1(CNCC2(C)COC2)=NC(OC)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-pyridylmethylamines 6-substituted-2-pyridinylmethylamines

Additional information on [(6-methoxypyridin-2-yl)methyl][(3-methyloxetan-3-yl)methyl]amine

Comprehensive Guide to [(6-Methoxypyridin-2-yl)methyl][(3-Methyloxetan-3-yl)methyl]amine (CAS No. 1521472-74-1)

[(6-Methoxypyridin-2-yl)methyl][(3-methyloxetan-3-yl)methyl]amine (CAS No. 1521472-74-1) is a specialized amine derivative with a unique molecular structure that combines a 6-methoxypyridinyl moiety and a 3-methyloxetanyl group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for drug discovery and development. Its molecular formula is C12H18N2O2, and it features a molecular weight of 222.28 g/mol.

The compound's structure is characterized by the presence of a methoxy-substituted pyridine ring and a methyloxetane group, which contribute to its distinct chemical properties. The 6-methoxypyridin-2-yl fragment is known for its electron-donating effects, while the 3-methyloxetan-3-yl group adds steric and electronic complexity. This combination makes [(6-methoxypyridin-2-yl)methyl][(3-methyloxetan-3-yl)methyl]amine a valuable intermediate in the synthesis of more complex molecules.

In recent years, researchers have explored the applications of CAS 1521472-74-1 in medicinal chemistry, particularly in the design of small-molecule inhibitors and ligands for biological targets. Its structural features make it a promising candidate for modulating protein-protein interactions and enzyme activity. Additionally, the compound's amine functionality allows for further derivatization, enabling the creation of diverse chemical libraries for high-throughput screening.

The synthesis of [(6-methoxypyridin-2-yl)methyl][(3-methyloxetan-3-yl)methyl]amine typically involves multi-step organic reactions, including nucleophilic substitution and reductive amination. These processes require careful optimization to achieve high yields and purity, which are critical for its use in pharmaceutical applications. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the compound's identity and assess its quality.

From a commercial perspective, CAS 1521472-74-1 is available from specialized chemical suppliers who cater to the needs of research institutions and pharmaceutical companies. The demand for this compound has been steadily increasing, driven by its versatility in drug discovery programs. Market analysts predict that the growth of the pharmaceutical intermediates sector will further boost the popularity of [(6-methoxypyridin-2-yl)methyl][(3-methyloxetan-3-yl)methyl]amine in the coming years.

One of the key advantages of this compound is its potential to address current challenges in drug development, such as improving bioavailability and target specificity. Researchers are particularly interested in its ability to serve as a scaffold for designing novel therapeutics with enhanced pharmacokinetic properties. This aligns with the growing trend in the pharmaceutical industry to develop next-generation drugs that offer better efficacy and fewer side effects.

In addition to its pharmaceutical applications, [(6-methoxypyridin-2-yl)methyl][(3-methyloxetan-3-yl)methyl]amine has also found use in agrochemical research. Its structural motifs are being investigated for their potential to enhance the activity of pesticides and herbicides, contributing to more sustainable agricultural practices. This dual applicability in both human health and agriculture underscores the compound's broad utility.

For researchers working with CAS 1521472-74-1, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry place, protected from light and moisture, to prevent degradation. Safety data sheets (SDS) provided by suppliers offer detailed guidelines for its safe use in laboratory settings.

Looking ahead, the scientific community continues to explore new avenues for [(6-methoxypyridin-2-yl)methyl][(3-methyloxetan-3-yl)methyl]amine, including its potential in catalysis and material science. Its unique combination of functional groups opens up possibilities for innovative applications beyond traditional medicinal chemistry. As research progresses, this compound is expected to play an increasingly important role in advancing scientific knowledge and technological innovation.

In summary, [(6-methoxypyridin-2-yl)methyl][(3-methyloxetan-3-yl)methyl]amine (CAS No. 1521472-74-1) is a versatile and valuable chemical entity with significant potential in multiple research domains. Its distinctive structure, combined with its applicability in drug discovery and agrochemical development, makes it a compound of great interest to scientists and industry professionals alike. As the demand for innovative chemical solutions grows, CAS 1521472-74-1 is poised to remain at the forefront of scientific exploration and industrial application.